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dibromosceptrin dibromosceptrin
Brand Name: Vulcanchem
CAS No.: 117417-71-7
VCID: VC0220819
InChI: InChI=1S/C22H22Br4N10O2/c23-9-1-11(33-17(9)25)19(37)29-3-7-8(4-30-20(38)12-2-10(24)18(26)34-12)16(14-6-32-22(28)36-14)15(7)13-5-31-21(27)35-13/h1-2,5-8,15-16,33-34H,3-4H2,(H,29,37)(H,30,38)(H3,27,31,35)(H3,28,32,36)
SMILES: C1=C(NC(=C1Br)Br)C(=O)NCC2C(C(C2C3=CN=C(N3)N)C4=CN=C(N4)N)CNC(=O)C5=CC(=C(N5)Br)Br
Molecular Formula: C22H22Br4N10O2
Molecular Weight: 778.1 g/mol

dibromosceptrin

CAS No.: 117417-71-7

Main Products

VCID: VC0220819

Molecular Formula: C22H22Br4N10O2

Molecular Weight: 778.1 g/mol

dibromosceptrin - 117417-71-7

CAS No. 117417-71-7
Product Name dibromosceptrin
Molecular Formula C22H22Br4N10O2
Molecular Weight 778.1 g/mol
IUPAC Name N-[[2,3-bis(2-amino-1H-imidazol-5-yl)-4-[[(4,5-dibromo-1H-pyrrole-2-carbonyl)amino]methyl]cyclobutyl]methyl]-4,5-dibromo-1H-pyrrole-2-carboxamide
Standard InChI InChI=1S/C22H22Br4N10O2/c23-9-1-11(33-17(9)25)19(37)29-3-7-8(4-30-20(38)12-2-10(24)18(26)34-12)16(14-6-32-22(28)36-14)15(7)13-5-31-21(27)35-13/h1-2,5-8,15-16,33-34H,3-4H2,(H,29,37)(H,30,38)(H3,27,31,35)(H3,28,32,36)
Standard InChIKey HCZXBTALDGQIPO-UHFFFAOYSA-N
SMILES C1=C(NC(=C1Br)Br)C(=O)NCC2C(C(C2C3=CN=C(N3)N)C4=CN=C(N4)N)CNC(=O)C5=CC(=C(N5)Br)Br
Canonical SMILES C1=C(NC(=C1Br)Br)C(=O)NCC2C(C(C2C3=CN=C(N3)N)C4=CN=C(N4)N)CNC(=O)C5=CC(=C(N5)Br)Br
Synonyms dibromosceptrin
PubChem Compound 164038
Last Modified Nov 11 2021
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